2-ethyl-N-[3-(1H-indazol-1-yl)propyl]-5-pyrimidinecarboxamide

• IUPAC Name: 2-ethyl-N-(3-indazol-1-ylpropyl)pyrimidine-5-carboxamide
• InChI: InChI=1S/C17H19N5O/c1-2-16-19-10-14(11-20-16)17(23)18-8-5-9-22-15-7-4-3-6-13(15)12-21-22/h3-4,6-7,10-12H,2,5,8-9H2,1H3,(H,18,23)
• InChI Key: XGRHTGCFAKUIRJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC=C(C=N1)C(=O)NCCCN2C3=CC=CC=C3C=N2
• Molecular Formula: C17H19N5O
• Molecular Weight: 309.4 g/mol

Description

2-ethyl-N-[3-(1H-indazol-1-yl)propyl]-5-pyrimidinecarboxamide is a small molecule inhibitor that has been shown to have potential therapeutic applications in the field of oncology. The compound has been found to target a specific protein, which is involved in the growth and survival of cancer cells.

Mechanism of Action

While the specific mechanism of action for “2-ethyl-N-[3-(1H-indazol-1-yl)propyl]-5-pyrimidinecarboxamide” is not available, indazole-containing compounds have been employed as selective inhibitors of phosphoinositide 3-kinase δ for the treatment of respiratory disease.

Future Directions

The development of new drugs that overcome Antimicrobial resistance (AMR) problems is a current public health priority. Indazole derivatives show a broad range of biological activities and have become an important synthon in the development of new drugs. Therefore, the exploration of compounds like “2-ethyl-N-[3-(1H-indazol-1-yl)propyl]-5-pyrimidinecarboxamide” could be a promising direction for future research.